Cas no 64992-74-1 (2-Quinolinamine,6-methoxy-8-nitro-)

• Product Name: 2-Quinolinamine,6-methoxy-8-nitro-
• CAS No: 64992-74-1
• MF: C₁₀H₉N₃O₃
• MW: 219.196761846542
• CID: 501318
• PubChem ID: 612960
• Update Time: 2025-04-19

2-Quinolinamine,6-methoxy-8-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinamine,6-methoxy-8-nitro-
• 6-Methoxy-8-nitro-2-quinolinamine
• 6-methoxy-8-nitroquinolin-2-amine
• 2-Amino-6-methoxy-8-nitroquinoline
• 2-Quinolinamine,6-methoxy-8-nitro
• 6-methoxy-8-nitro-quinolin-2-ylamine
• SCHEMBL11545271
• DTXSID40346515
• 6-Methoxy-8-nitro-2-quinolinamine #
• XFXSZTHZHKQTEP-UHFFFAOYSA-N
• 64992-74-1

• Inchi： 1S/C10H9N3O3/c1-16-7-4-6-2-3-9(11)12-10(6)8(5-7)13(14)15/h2-5H,1H3,(H2,11,12)
• InChI Key： XFXSZTHZHKQTEP-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C2C(=CC=C(N)N=2)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 219.06400
• Monoisotopic Mass: 219.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 94Ų

Experimental Properties

• PSA: 93.96000
• LogP: 2.83820